Cas no 1822528-82-4 (5-(Methoxymethyl)oxolan-3-amine)

• Product Name: 5-(Methoxymethyl)oxolan-3-amine
• CAS No: 1822528-82-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD34562598
• CID: 5564873
• PubChem ID: 130810432
• Update Time: 2025-10-23

5-(Methoxymethyl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1822528-82-4
• EN300-3135986
• 5-(methoxymethyl)oxolan-3-amine
• 5-(Methoxymethyl)oxolan-3-amine

• MDL： MFCD34562598
• Inchi： 1S/C6H13NO2/c1-8-4-6-2-5(7)3-9-6/h5-6H,2-4,7H2,1H3
• InChI Key： XDUNNKVBOHTIJG-UHFFFAOYSA-N
• SMILES： O1CC(CC1COC)N

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 5-(Methoxymethyl)oxolan-3-amine

Comprehensive Overview of 5-(Methoxymethyl)oxolan-3-amine (CAS No. 1822528-82-4): Properties, Applications, and Industry Insights

The chemical compound 5-(Methoxymethyl)oxolan-3-amine (CAS No. 1822528-82-4) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a methoxymethyl substituent on an oxolane (tetrahydrofuran) ring, exhibits unique reactivity due to its bifunctional structure. Researchers are increasingly exploring its potential as a versatile building block in synthetic chemistry, particularly for designing bioactive molecules with improved pharmacokinetic properties.

Recent studies highlight the compound's role in drug discovery pipelines, where its polar yet lipophilic nature helps address modern challenges in bioavailability optimization. The oxolane-3-amine core provides a rigid scaffold that can influence molecular conformation, while the methoxymethyl group offers synthetic handles for further derivatization. This dual functionality makes 1822528-82-4 particularly valuable for creating CNS-active compounds, as the structure may enhance blood-brain barrier penetration—a hot topic in neurological drug development circles.

From a green chemistry perspective, the synthesis of 5-(Methoxymethyl)oxolan-3-amine has evolved to incorporate catalytic methods that reduce waste generation. Modern protocols emphasize atom economy and employ biocatalytic approaches, aligning with the pharmaceutical industry's push toward sustainable manufacturing. These advancements address frequent search queries about "environmentally friendly amine synthesis" and "green alternatives to traditional heterocycle production."

The compound's structure-activity relationship (SAR) potential is another area of growing interest. Computational chemists are utilizing AI-driven molecular modeling to predict how modifications to the oxolan-3-amine scaffold might yield compounds with enhanced target binding affinity. This intersects with popular searches about "machine learning in drug design" and "computational approaches to lead optimization." The presence of both hydrogen bond donor (-NH2) and acceptor (ether oxygen) moieties makes this scaffold particularly amenable to molecular docking studies.

In material science applications, CAS 1822528-82-4 has shown promise as a monomer for constructing functional polymers. The amine group enables polymerization via polycondensation reactions, while the methoxymethyl side chain can impart desired solubility characteristics. This has sparked research into its use for advanced coatings and drug delivery matrices—topics frequently searched alongside "smart polymer design" and "controlled release technologies."

Analytical characterization of 5-(Methoxymethyl)oxolan-3-amine typically involves advanced techniques like 2D NMR (especially for confirming the oxolane ring conformation) and high-resolution mass spectrometry. These methods help address common quality control challenges associated with heterocyclic amine purity, a concern often raised in forum discussions about "analytical methods for complex amines." The compound's chromatographic behavior has been extensively studied to support its use in high-throughput screening applications.

Looking forward, the scientific community anticipates expanded applications for 1822528-82-4 in bioconjugation chemistry. Its amine group shows excellent reactivity toward carboxylic acid derivatives, making it suitable for creating stable amide linkages in antibody-drug conjugates (ADCs)—a rapidly growing field that dominates searches for "next-generation biotherapeutics." The oxolane ring may also contribute to improved metabolic stability of such constructs, addressing another frequent query about "reducing ADC payload metabolism."

For researchers sourcing this compound, understanding its storage stability is crucial. While 5-(Methoxymethyl)oxolan-3-amine is generally stable under inert conditions, its amine functionality warrants protection from carbon dioxide absorption—a practical consideration often overlooked in literature but commonly searched by laboratory technicians. Proper handling involves argon atmosphere storage and use of molecular sieves, details highly valued in operational protocols.

The commercial availability of CAS 1822528-82-4 has increased significantly to meet growing demand from contract research organizations (CROs) and academic labs. Suppliers now offer various enantiomeric forms to support asymmetric synthesis projects, responding to market needs for "chiral building blocks"—a trending search term in synthetic chemistry communities. This availability accelerates research into stereoselective transformations using this scaffold.

In conclusion, 5-(Methoxymethyl)oxolan-3-amine represents a compelling case study in how structural complexity enables diverse applications across scientific disciplines. Its unique combination of hydrogen bonding capacity, controlled lipophilicity, and synthetic versatility positions it as a valuable tool for addressing contemporary challenges in medicinal chemistry, materials science, and bioconjugation technology. As research continues to uncover new dimensions of its utility, this compound will likely remain at the forefront of innovative molecular design strategies.